Cas no 134419-59-3 (oxan-4-yl methanesulfonate)

• Product Name: oxan-4-yl methanesulfonate
• CAS No: 134419-59-3
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• MDL: MFCD11505063
• CID: 833817
• PubChem ID: 11344352
• Update Time: 2025-05-28

oxan-4-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-pyran-4-yl methanesulfonate
• 4-Tetrahydropyranyl methanesulfonate
• oxan-4-yl methanesulfonate
• AM728
• methanesulfonic acid tetrahydro-pyran-4-yl ester
• Methansulfonic acid tetrahydropyran-4-yl ester
• Methansulfonsaeure-tetrahydropyran-4-ylester
• tetrahydro-2H-pyran-4-ol mesylate
• 2H-Pyran-4-ol, tetrahydro-, methanesulfonate
• 4-oxanyl methanesulfonate
• GSEZHCLWHDZJAB-UHFFFAOYSA-N
• STL556769
• Tetrahydropyran-4-yl methanesulfonate
• SBB055951
• BBL102960
• 3865AD
• tetrahydropyran-4-ol methane sulfonate
• NE35406
• SY096921
• AK140051
• Tetrahydro-2H-pyran-4-ol m
• AB7771
• DB-012842
• EN300-129325
• Tetrahydro-2H-pyran-4-ol methanesulfonate
• methanesulfonic acid tetrahydropyran-4-yl ester
• SB40459
• CS-0046812
• SCHEMBL224278
• AS-8818
• Tetrahydro-2H-pyran-4-yl Methanesulphonate
• AKOS006283536
• MFCD11505063
• 134419-59-3
• DTXSID20462944
• Tetrahydro-2H-pyran-4-yl methanesulfonate
• Tetrahydro-2H-pyran-4-ylmethanesulfonate

• MDL： MFCD11505063
• Inchi： 1S/C6H12O4S/c1-11(7,8)10-6-2-4-9-5-3-6/h6H,2-5H2,1H3
• InChI Key： GSEZHCLWHDZJAB-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CCOCC1

Computed Properties

• Exact Mass: 180.04600
• Monoisotopic Mass: 180.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 329.1℃ at 760 mmHg
• PSA: 60.98000
• LogP: 1.22240

oxan-4-yl methanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD153441)

Additional information on oxan-4-yl methanesulfonate

Comprehensive Overview of Oxan-4-yl Methanesulfonate (CAS No. 134419-59-3): Properties, Applications, and Industry Insights

Oxan-4-yl methanesulfonate (CAS No. 134419-59-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties and reactivity. This sulfonate ester, derived from the oxan-4-yl (tetrahydropyran-4-yl) group and methanesulfonic acid, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₁₂O₄S, and weight of 180.22 g/mol make it a valuable building block for designing complex molecules, particularly in drug discovery and material science.

Recent trends highlight growing interest in sulfonate esters like oxan-4-yl methanesulfonate for their role in click chemistry and bioconjugation. Researchers are exploring its potential in creating prodrugs or targeted drug delivery systems, aligning with the demand for precision medicine. The compound’s stability under physiological conditions and ability to undergo controlled hydrolysis make it relevant for API (Active Pharmaceutical Ingredient) synthesis, a topic frequently searched in AI-driven drug development platforms.

From a structural perspective, the tetrahydropyran ring in oxan-4-yl methanesulfonate provides conformational rigidity, while the methanesulfonate group acts as an excellent leaving group in nucleophilic substitution reactions. This dual functionality explains its utility in peptide coupling and polymer modification, addressing common queries about "high-efficiency coupling reagents" in organic synthesis forums. Laboratories often employ this compound to optimize reaction yields in multi-step syntheses, a key concern for industrial-scale production.

Environmental and regulatory considerations are also shaping discussions around CAS 134419-59-3. With increasing focus on green chemistry, researchers are evaluating solvent-free or catalytic methods to incorporate this reagent. Its compatibility with microwave-assisted synthesis (a trending technique) further enhances its appeal for sustainable workflows. Analytical techniques like HPLC and NMR are critical for quality control, as purity thresholds directly impact downstream applications—a frequent topic in QA/QC professional networks.

In material science, oxan-4-yl methanesulfonate finds niche applications in modifying surface properties of polymers or nanoparticles. Its ability to introduce sulfonate groups aligns with searches for "functionalized materials for energy storage," reflecting cross-industry innovation. Patent databases reveal its use in electrolyte formulations and ion-conductive membranes, though commercial adoption remains at exploratory stages.

For suppliers and distributors, accurate documentation of CAS 134419-59-3 specifications—including melting point (typically 45–50°C) and storage conditions (recommended inert atmosphere)—is essential to meet GMP compliance standards. The compound’s MSDS data sheets emphasize standard organic lab safety protocols, avoiding hazards associated with more reactive sulfonating agents. These practical aspects dominate technical inquiries from procurement teams.

Future research directions may explore oxan-4-yl methanesulfonate in cryopreservation or biostabilization formulations, areas gaining traction in biotech. Its structural analogs are also being screened for enzyme inhibition properties, connecting to popular searches about "small molecule modulators." As synthetic methodologies evolve, this compound’s role in high-throughput screening libraries could expand significantly.

In summary, oxan-4-yl methanesulfonate (CAS No. 134419-59-3) exemplifies how targeted molecular design addresses both academic and industrial needs. Its intersection with drug discovery, materials engineering, and sustainable chemistry ensures continued relevance in peer-reviewed literature and technical databases worldwide.